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Compound of Interest

Compound Name: Isobutyl cyanoacetate

Cat. No.: B082499 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work is

intrinsically linked to the safety and responsibility of your laboratory practices. Proper chemical

waste management is a critical component of this responsibility. This guide provides essential,

step-by-step procedures for the safe disposal of isobutyl cyanoacetate, ensuring the

protection of both laboratory personnel and the environment.

Isobutyl cyanoacetate is a colorless to almost colorless, clear liquid commonly used as a

research chemical.[1][2] Understanding its properties is the first step toward safe handling and

disposal.

Key Chemical and Physical Properties
A summary of isobutyl cyanoacetate's properties relevant to safety and disposal is presented

below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b082499?utm_src=pdf-interest
https://www.benchchem.com/product/b082499?utm_src=pdf-body
https://www.benchchem.com/product/b082499?utm_src=pdf-body
https://cymitquimica.com/products/3B-C1000/isobutyl-cyanoacetate/
https://www.lookchem.com/casno13361-31-4.html
https://www.benchchem.com/product/b082499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₁₁NO₂ [1][2]

Molecular Weight 141.17 g/mol [1][2]

Appearance Clear, colorless liquid [2][3]

Boiling Point 112 °C (at 16 mmHg) [2]

Flash Point 106 °C [2]

Density 0.99 g/cm³ [2]

Water Solubility Immiscible [2][3]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to adhere to standard laboratory

safety protocols.

Personal Protective Equipment (PPE): Always wear protective gloves, clothing, and eye/face

protection when handling isobutyl cyanoacetate.[3]

Ventilation: Ensure adequate ventilation to avoid breathing mists, gases, or vapors.[3]

Ignition Sources: Keep the chemical away from all sources of ignition.[3]

Spill Management: In the event of a spill, prevent further leakage if it is safe to do so. Collect

the spillage for proper disposal.[3]

Proper Disposal Procedures
The recommended method for the disposal of isobutyl cyanoacetate is through a licensed

chemical destruction facility.[3] Direct discharge into sewer systems or the environment is

strictly prohibited.[3]

Step-by-Step Disposal Workflow:

Segregation and Collection:
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Collect waste isobutyl cyanoacetate in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Professional Disposal:

The primary and recommended disposal method is to send the waste to a licensed

chemical destruction plant.[3]

Controlled incineration with flue gas scrubbing is an acceptable alternative for destruction.

[3]

Contaminated Packaging:

Containers that have held isobutyl cyanoacetate must also be treated as hazardous

waste.

Containers can be triple-rinsed (or the equivalent) with an appropriate solvent. The rinsate

should be collected and disposed of as chemical waste.[3]

After thorough cleaning, the containers can be offered for recycling or reconditioning.[3]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of as solid waste, in accordance with local regulations.[3]

Note on Experimental Protocols: No specific experimental protocols for the laboratory-scale

neutralization of isobutyl cyanoacetate were found in the reviewed safety data sheets.

Therefore, professional disposal remains the mandatory procedure.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

isobutyl cyanoacetate and its contaminated packaging.
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Isobutyl Cyanoacetate Disposal Workflow

Start: Isobutyl Cyanoacetate Waste

Collect in a labeled, sealed container Contaminated Packaging

Professional Disposal Required?

Send to a licensed chemical destruction plant

Yes

Alternatively, use controlled incineration with flue gas scrubbing

Alternative

End of Product Disposal

Can it be triple-rinsed?

Triple rinse with appropriate solvent

Yes

Puncture to prevent reuse

No

Collect rinsate as chemical waste

Offer for recycling or reconditioning

End of Packaging Disposal

Dispose of as solid waste per regulations

Click to download full resolution via product page
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Caption: A flowchart outlining the proper disposal procedures for isobutyl cyanoacetate and

its packaging.

By adhering to these guidelines, laboratory professionals can ensure the safe and

environmentally responsible disposal of isobutyl cyanoacetate, fostering a culture of safety

and sustainability in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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